4-Chloro-1-methyl-1H-indazol-3-amine

• IUPAC Name: 4-chloro-1-methylindazol-3-amine
• InChI: InChI=1S/C8H8ClN3/c1-12-6-4-2-3-5(9)7(6)8(10)11-12/h2-4H,1H3,(H2,10,11)
• InChI Key: QAPUYNUPNBARPB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=CC=C2)Cl)C(=N1)N
• Molecular Formula: C8H8ClN3
• DSSTOX Substance ID: DTXSID90650992
• Molecular Weight: 181.62 g/mol
• CAS RN: 959240-93-8

Description

4-Chloro-1-methyl-1H-indazol-3-amine is a chemical compound with the CAS Number: 959240-93-8. It has a molecular weight of 181.62. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H8ClN3/c1-12-6-4-2-3-5 (9)7 (6)8 (10)11-12/h2-4H,1H3, (H2,10,11). This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature.

Scientific Research Applications

• Chemical Process Safety :

  • In the synthesis of 4-chloro-1H-indazol-3-amine, a safety evaluation revealed an exothermic event which was mitigated by adding a base. The introduction of sodium acetate as a base, combined with a lower-boiling-point solvent, provided safe operating conditions for this process (Wang et al., 2013).

• Antitumor Activities :

  • Research has shown that derivatives of 4-chloro-1-methyl-1H-indazol-3-amine, such as N-(2′-arylaminepyrimidin4′-yl)-N,2,3-trimethyl-2H-indazol-6-amine, exhibit significant antitumor activities. This highlights its potential in developing new anticancer drugs (Chu De-qing, 2011).

• Crystal Structure Analysis in Drug Development :

  • The compound 3-amino-N-[4-chloro-3-(Trifluoromethyl)Phenyl]-4-morpholino-1H-indazole-1-carboxamide, synthesized from this compound, has been analyzed for its crystal structure. Its capacity to inhibit the proliferation of cancer cell lines further emphasizes its role in medicinal chemistry (X. Ji et al., 2018).

• Antimicrobial and Cytotoxic Activity :

  • Novel azetidine-2-one derivatives of 1H-benzimidazole, prepared from 1-methyl-1H-benzimidazol-2-amine (a related compound), exhibited good antibacterial activity and cytotoxicity in vitro, indicating its potential in antimicrobial and cancer research (Noolvi et al., 2014).

• Chemoselectivity in Amination Processes :

  • The chemoselectivity in the amination of 4-chloroquinazolines with aminopyrazoles, including 3-amino-1H-pyrazoles, was studied, providing insights into selective amination processes in organic synthesis (Shen et al., 2010).

• Metal-Free Intramolecular Amination :

  • Research has been conducted on the metal-free intramolecular electrophilic amination of 2‐aminophenyl ketoximes, demonstrating innovative approaches in the synthesis of heterocycles like 1H-indazoles (Counceller et al., 2012).

• Intramolecular Oxidative C–H Amination :

  • A silver(I)-mediated intramolecular oxidative C–H amination for constructing 1H-indazoles, including 3-substituted indazoles, highlights advanced methodologies in medicinal chemistry synthesis (Park et al., 2021).

• Pharmaceutical Process Optimization :

  • The kinetic modeling of reactions in the synthesis of benzazepine heterocyclic compounds, including steps involving chloro compounds similar to this compound, emphasizes its role in optimizing pharmaceutical processes (Grom et al., 2016).

Safety and Hazards

The safety information for 4-Chloro-1-methyl-1H-indazol-3-amine indicates that it has hazard statements H302, H312, H332. Precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, P501.

Mechanism of Action

Target of Action

Indazole derivatives, which include 4-chloro-1-methyl-1h-indazol-3-amine, have been known to inhibit, regulate, and/or modulate kinases such as chk1, chk2, and the cell volume-regulated human kinase h-sgk . These kinases play a crucial role in cell cycle regulation and volume control, respectively .

Mode of Action

It is suggested that the compound may interact with its targets (chk1, chk2, and h-sgk kinases) and inhibit their activity . This inhibition could lead to changes in the cell cycle and cell volume regulation, potentially leading to cell death in the case of cancer cells .

Biochemical Pathways

The biochemical pathways affected by this compound are likely related to cell cycle regulation and cell volume control, given its potential targets . By inhibiting CHK1 and CHK2, the compound could disrupt the normal progression of the cell cycle, leading to cell death . Similarly, by inhibiting h-sgk, it could disrupt cell volume regulation, which could also lead to cell death .

Pharmacokinetics

The compound has a predicted density of 189±01 g/cm3 , and a predicted boiling point of 404.4±40.0 °C . These properties could potentially impact the compound’s bioavailability, but further studies would be needed to confirm this.

Result of Action

It is suggested that the compound could lead to cell death by disrupting the normal progression of the cell cycle and cell volume regulation . This could potentially make the compound effective against cancer cells .